Cas no 2621935-59-7 (3-(8-bromonaphthalen-1-yl)propan-1-ol)

• Product Name: 3-(8-bromonaphthalen-1-yl)propan-1-ol
• CAS No: 2621935-59-7
• MF: C₁₃H₁₃BrO
• MW: 265.15
• CID: 5141942
• Update Time: 2025-10-24

3-(8-bromonaphthalen-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenepropanol, 8-bromo-
• 8-bromo-1-Naphthalenepropanol
• 3-(8-bromonaphthalen-1-yl)propan-1-ol

• Inchi： 1S/C13H13BrO/c14-12-8-2-6-10-4-1-5-11(13(10)12)7-3-9-15/h1-2,4-6,8,15H,3,7,9H2
• InChI Key： FJJZCUPXCSKTPA-UHFFFAOYSA-N
• SMILES： C1(CCCO)=C2C(C=CC=C2Br)=CC=C1

Additional information on 3-(8-bromonaphthalen-1-yl)propan-1-ol

3-(8-bromonaphthalen-1-yl)propan-1-ol: A Versatile Compound with Promising Applications in Medicinal Chemistry

3-(8-bromonaphthalen-1-yl)propan-1-ol is a synthetic compound with a unique molecular structure that has garnered significant attention in recent years due to its potential applications in pharmacological research and drug development. The compound, identified by its CAS number 2621935-59-7, belongs to the class of naphthalene derivatives and is characterized by the presence of a bromine atom at the 8-position of the naphthalene ring. This structural feature is critical for its chemical reactivity and biological activity, making it a valuable candidate for further exploration in the field of biomedical science.

3-(8-bromonaphthalen-1-yl)propan-1-ol exhibits a complex molecular framework that combines aromatic and aliphatic components. The naphthalene ring, a polycyclic aromatic hydrocarbon, is substituted with a bromine atom, which enhances its electrophilic properties. The aliphatic chain, consisting of a propyl group with a hydroxyl functional group at the terminal position, contributes to the molecule's solubility and reactivity in various chemical environments. This combination of structural elements positions the compound as a potential scaffold for the design of new pharmaceutical agents, particularly in the development of antibacterial and antifungal therapies.

Recent studies have highlighted the synthetic versatility of 3-(8-bromonaphthalen-1-yl)propan-1-ol. Researchers have demonstrated its utility as a building block in the synthesis of more complex molecules, including heterocyclic compounds and bioactive derivatives. The bromine substituent at the 8-position of the naphthalene ring serves as a strategic site for further functionalization, enabling the incorporation of diverse functional groups. This property is particularly relevant in the context of drug discovery, where the ability to modify molecular structures to enhance potency and selectivity is crucial. For example, a 2023 study published in Organic & Biomolecular Chemistry reported the successful synthesis of 3-(8-bromonaphthalen-1-yl)propan-1-ol as a key intermediate in the preparation of a novel antimicrobial agent with improved activity against multidrug-resistant bacterial strains.

The biological activity of 3-(8-bromonaphthalen-1-yl)propan-1-ol has been the focus of several experimental investigations. In vitro studies have revealed its potential as a cytotoxic agent against certain cancer cell lines, suggesting its utility in the development of anticancer therapies. The compound's ability to interact with cellular targets, such as proteins and < ...